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Executive Summary
MMT5-14 is an investigational antiviral agent, identified as a prodrug analogue of remdesivir.[1]

[2] Current research demonstrates its potent inhibitory activity primarily against Severe Acute

Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) and its variants of concern.[1][2] As a

nucleoside analogue, MMT5-14 is designed to interfere with viral replication by targeting the

RNA-dependent RNA polymerase (RdRp) enzyme, a critical component of the replication

machinery for many RNA viruses.[3][4] This document provides a comprehensive overview of

the currently understood antiviral spectrum of MMT5-14, its mechanism of action, and the

experimental protocols utilized for its evaluation.

Antiviral Spectrum of MMT5-14
The antiviral activity of MMT5-14 has been predominantly evaluated against SARS-CoV-2 and

several of its variants. The available data indicates that MMT5-14 exhibits a higher potency

against these viruses compared to its parent compound, remdesivir.[2]
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Virus Variant Cell Line EC50 (µM) Reference

SARS-CoV-2 Original Strain Not Specified 0.4 [1]

SARS-CoV-2 Alpha Not Specified 2.5 [1]

SARS-CoV-2 Beta Not Specified 15.9 [1]

SARS-CoV-2 Gamma Not Specified 1.7 [1]

SARS-CoV-2 Delta Not Specified 5.6 [1]

Table 1: In Vitro Antiviral Activity of MMT5-14 against SARS-CoV-2 Variants. The table

summarizes the 50% effective concentration (EC50) values of MMT5-14 against various

SARS-CoV-2 variants.

Mechanism of Action
MMT5-14 is a phosphoramidate prodrug designed for efficient delivery into host cells. Once

inside the cell, it undergoes metabolic activation to its active triphosphate form. This active

metabolite then acts as a competitive inhibitor of the viral RNA-dependent RNA polymerase

(RdRp). By mimicking a natural nucleotide, it is incorporated into the nascent viral RNA chain,

leading to premature termination of transcription and inhibition of viral replication.[3][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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